1-(4-(5-Bromopyridin-3-yl)piperazin-1-yl)ethanone

• Molecular Formula: C11H14BrN3O
• Molecular Weight: 284.15 g/mol
• IUPAC Name: 1-[4-(5-bromopyridin-3-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C11H14BrN3O/c1-9(16)14-2-4-15(5-3-14)11-6-10(12)7-13-8-11/h6-8H,2-5H2,1H3
• InChI Key: NKPRUTXDPVEOQW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC(=CN=C2)Br

Description

1-(4-(5-Bromopyridin-3-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C11H14BrN3O and its molecular weight is 284.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-dibromopyridine (1.233 g, 5.20 mmol), 1-(piperazin-1-yl)ethanone (0.734 g, 5.73 mmol), PdOAc2 (0.117 g, 0.52 mmol), XANTPHOS (0.361 g, 0.62 mmol), Cs2CO3 (5.09 g, 15.61 mmol), 1,4-dioxane as added to a 10 mL microwave vial. This was degassed and refilled with N2 and then heated at 140 °C in microwave for 1h. LCMS showed reaction done with the peak at Rf1.24 showed a fragment mass of 284. Evaporated solvent. Residue purified by ISCO (0-20% MeOH in EtOAc )to get the desired product 1-(4-(5-bromopyridin-3-yl)piperazin-1-yl)ethanone (0.470 g, 31.8 %). Trial # 1: 3,5-dibromopyridine (407 mg, 1.72 mmol), 1-(piperazin-1-yl)ethanone (231 mg, 1.81 mmol), PdOAc2 (38.6 mg, 0.17 mmol), XANTPHOS (119 mg, 0.21 mmol), Cs2CO3 (1681 mg, 5.16 mmol), 1,4-dioxane as added to a 10 mL microwave vial. This was degassed and refilled with N2 and then heated at 140 °C in microwave for 1h. LCMS showed reaction done with the peak at Rf1.22 showed a fragment mass of 284. Evaporated solvent. Residue purified by ISCO (0-20% MeOH in EtOAc )to get the desired product 1-(4-(5-bromopyridin-3-yl)piperazin-1-yl)ethanone (118mg, 24%).